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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B12366353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Direct Red 239 is a diazo dye utilized in various research applications, including histological

staining. Proper preparation of a stock solution is the first critical step to ensure reproducible

and accurate experimental results. This document provides a detailed protocol for the

preparation of a Direct Red 239 stock solution, along with relevant chemical data and safety

precautions.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Direct Red 239 is essential for

its proper handling and use. Key properties are summarized in the table below.
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Property Value References

Synonyms
C.I. Direct Red 239, Direct

Scarlet 6BS
[1]

Molecular Formula C₄₁H₂₄N₆Na₄O₁₅S₄ [2]

Molecular Weight ~1060.9 g/mol [2]

Appearance Red-brown powder [3]

Solubility

Soluble in water (yields a

yellow-light red solution), N,N-

dimethylformamide (DMF), and

chloroform. Slightly soluble in

ethanol. Insoluble in acetone

and butanol.

[3]

Experimental Protocol: Preparation of a 1% (w/v)
Direct Red 239 Stock Solution
This protocol details the steps for preparing a 1% (w/v) stock solution of Direct Red 239. This

concentration is a common starting point for many staining procedures and can be further

diluted as required by specific experimental designs. While specific protocols for Direct Red
239 are not widely published in research literature, protocols for the structurally similar and

commonly used dye, Sirius Red (Direct Red 80), often utilize a 0.1% solution for staining.[4][5]

This 1% stock solution provides a convenient concentrate for dilution to such working

concentrations.

Materials:

Direct Red 239 powder

Distilled or deionized water

Volumetric flask (e.g., 100 mL)

Magnetic stirrer and stir bar
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Weighing paper or boat

Spatula

Analytical balance

Appropriate personal protective equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculate the required mass of Direct Red 239: To prepare 100 mL of a 1% (w/v) solution, 1

gram of Direct Red 239 is required.

Weigh the Direct Red 239 powder: Carefully weigh 1.0 g of Direct Red 239 powder using an

analytical balance.

Dissolve the powder: Add approximately 70-80 mL of distilled or deionized water to the

volumetric flask. Transfer the weighed Direct Red 239 powder into the flask.

Mix thoroughly: Place a magnetic stir bar into the flask and place the flask on a magnetic

stirrer. Stir the solution until the powder is completely dissolved. Gentle heating may be

applied to aid dissolution, but avoid boiling.

Bring to final volume: Once the powder is fully dissolved, carefully add distilled or deionized

water to the flask until the bottom of the meniscus reaches the 100 mL calibration mark.

Final mixing and storage: Cap the flask and invert it several times to ensure the solution is

homogeneous. For long-term storage, transfer the solution to a clearly labeled, airtight

container and store at room temperature, protected from light.

Visualization of Experimental Workflows
Diagram 1: Workflow for Preparing a Direct Red 239 Stock Solution
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Figure 1: Protocol for 1% Direct Red 239 Stock Solution Preparation
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Caption: Workflow for the preparation of a 1% Direct Red 239 stock solution.
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Diagram 2: Hypothetical Experimental Workflow Using Direct Red 239

Figure 2: Hypothetical Workflow for Tissue Staining
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Caption: A hypothetical experimental workflow for staining tissue sections with Direct Red 239.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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